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Compound of Interest

Compound Name: 4-Pyrimidinecarboxylic acid

Cat. No.: B114565 Get Quote

Essential Safety and Handling Guide for 4-
Pyrimidinecarboxylic Acid
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for 4-Pyrimidinecarboxylic acid, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
4-Pyrimidinecarboxylic acid is classified as a hazardous chemical that can cause serious eye

irritation.[1] It may also cause skin and respiratory irritation.[2][3][4] Therefore, adherence to

strict safety protocols and the use of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166 is

recommended. A face shield

may be necessary for splash-

prone activities.[1][5][6]

Skin Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable.[6] Always inspect

gloves prior to use.

Lab coat or chemical-resistant

clothing

Wear a lab coat, and for larger

quantities or splash risks,

consider a chemical-resistant

apron or coveralls.[7][8][9]

Respiratory Protection NIOSH-approved respirator

Use a respirator if ventilation is

inadequate or when handling

fine powders to avoid dust

formation.[2][5][6] An N95

mask may be sufficient for low-

dust situations, while a full-face

respirator with appropriate

cartridges is recommended for

higher exposure risks.[6]

Ensure that an eyewash station and safety shower are readily accessible in the work area.[1]

Operational Plan: Safe Handling Procedure
A systematic approach is crucial when working with 4-Pyrimidinecarboxylic acid to minimize

exposure and ensure safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[10] Put on all required PPE.
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Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to avoid dust inhalation.[2][3][11]

Weighing and Transfer: Handle the solid carefully to minimize dust generation. Use a spatula

for transfers.

Dissolving: When preparing solutions, add the solid to the solvent slowly. 4-
Pyrimidinecarboxylic acid is soluble in solvents such as DMSO and DMF.[10][12] For

aqueous solutions, it has limited solubility in PBS (pH 7.2).[10][12]

Post-Handling: After handling, wash your hands and any exposed skin thoroughly with soap

and water.[1][4] Decontaminate the work surface.

Storage: Store 4-Pyrimidinecarboxylic acid in a tightly closed container in a dry, cool, and

well-ventilated place.[1] It is incompatible with strong oxidizing agents.[1] Some sources

recommend storage at -20°C.[12]

First Aid Measures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[1][3][4]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[1][3][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[3]

[4]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Waste Disposal Steps:

Containerization: Collect waste 4-Pyrimidinecarboxylic acid and any contaminated

materials (e.g., gloves, paper towels) in a clearly labeled, sealed container for hazardous

waste.[1][4]

Labeling: Label the waste container with the chemical name and associated hazards.

Storage of Waste: Store the waste container in a designated, secure area away from

incompatible materials.
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Disposal: Arrange for pickup by a licensed hazardous waste disposal company. Do not

dispose of down the drain or in regular trash.[4]

Physical and Chemical Properties
Property Value

Molecular Formula C5H4N2O2

Molecular Weight 124.10 g/mol [12][13]

Appearance Off-white to pale brown crystalline solid[1]

Melting Point 210 - 215 °C (410 - 419 °F)[1]

Solubility
DMSO: 20 mg/mL, DMF: 5 mg/mL, PBS (pH

7.2): 1 mg/mL, Ethanol: 0.25 mg/mL[10][12]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=CC07401DE&productDescription=5-PYRIMIDINECARBOXYLIC+A+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.caymanchem.com/product/10010564/pyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pyrimidinecarboxylic-acid
https://www.fishersci.com/store/msds?partNumber=AAH60022ME&productDescription=PYRIMIDINE-4-CARBXYLIC+A+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60022ME&productDescription=PYRIMIDINE-4-CARBXYLIC+A+500MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/10010564.pdf
https://www.caymanchem.com/product/10010564/pyrimidine-4-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 4-Pyrimidinecarboxylic Acid

Preparation
- Review SDS

- Don PPE

Handling
- Use fume hood
- Minimize dust

Spill / Exposure

Potential Event

Post-Handling
- Decontaminate area

- Wash hands

First Aid
- Eyes: Flush 15 min

- Skin: Wash with soap
- Inhalation: Fresh air

If exposure occurs

Storage
- Tightly closed container

- Cool, dry, ventilated

Disposal
- Collect in labeled container
- Hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Pyrimidinecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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